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Cat. No.: B1665494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in

vitro generation of fungal strains resistant to anidulafungin, a potent echinocandin antifungal

agent. Understanding the mechanisms of resistance and possessing resistant strains are

crucial for the development of new antifungal therapies and diagnostic tools. The primary

mechanism of anidulafungin resistance involves mutations in the FKS1 and FKS2 genes,

which encode the catalytic subunits of the β-(1,3)-D-glucan synthase enzyme complex, the

target of echinocandins.[1][2][3]

Key Concepts in Anidulafungin Resistance
Target Modification: The most common resistance mechanism is the acquisition of point

mutations in specific "hot spot" regions of the FKS1 and FKS2 genes.[1][4][5] These

mutations reduce the binding affinity of anidulafungin to its target enzyme.

Signaling Pathways: Cellular stress response pathways, particularly the calcineurin and the

High Osmolarity Glycerol (HOG) pathways, play a crucial role in mediating the fungal

response to cell wall damage caused by anidulafungin.[6][7][8][9] Inhibition of the

calcineurin pathway can sometimes reverse or reduce echinocandin resistance.[10][11]

In Vitro Evolution: Resistant strains can be reliably generated in the laboratory by exposing

susceptible fungal isolates to gradually increasing concentrations of anidulafungin.[12][13]
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This process mimics the selective pressure that can lead to the emergence of resistance in

clinical settings.

Quantitative Data Summary
The following tables summarize the Minimum Inhibitory Concentration (MIC) ranges for

anidulafungin against susceptible and resistant strains of common fungal pathogens, as well

as the EUCAST clinical breakpoints for resistance.

Table 1: Anidulafungin MIC Ranges (mg/L)

Fungal Species
Susceptible (Wild-Type)
MIC Range

Resistant (FKS Mutant)
MIC Range

Candida albicans ≤0.06 >0.06 - 8+

Candida glabrata ≤0.032 >0.064 - 4+

Aspergillus fumigatus ≤0.03 >0.03

Note: MIC values can vary depending on the specific mutation and the testing method (CLSI

vs. EUCAST).[5][12][14][15]

Table 2: EUCAST Anidulafungin Clinical Breakpoints (mg/L)

Fungal Species Susceptible (S) Resistant (R)

Candida glabrata ≤ 0.032 > 0.064

Source: EUCAST guidelines.[12][13]

Experimental Protocols
Protocol 1: In Vitro Generation of Anidulafungin-
Resistant Candida Strains
This protocol describes a method for selecting anidulafungin-resistant mutants of Candida

species, such as C. albicans and C. glabrata, through continuous exposure to the antifungal
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agent.

Materials:

Susceptible clinical or laboratory strain of Candida spp. (e.g., C. albicans ATCC 90028, C.

glabrata ATCC 2001)

Yeast Extract-Peptone-Dextrose (YPD) agar and broth

Sabouraud Dextrose Agar (SDA)

Anidulafungin analytical grade powder

Sterile saline (0.85%) or Phosphate-Buffered Saline (PBS)

Spectrophotometer

Sterile culture plates, tubes, and micropipette tips

Incubator (35-37°C)

Procedure:

Prepare Initial Culture: Inoculate a single colony of the susceptible Candida strain into 5 mL

of YPD broth and incubate overnight at 35°C with shaking.

Prepare Inoculum: Adjust the concentration of the overnight culture to 1-5 x 10^6 cells/mL in

sterile saline using a spectrophotometer (OD600).

Prepare Anidulafungin Plates: Prepare SDA plates containing a range of anidulafungin
concentrations. A common starting range is from 0.015 mg/L to 2 mg/L.[12] It is

recommended to use concentrations that are multiples of the initial MIC of the susceptible

strain (e.g., 1x, 2x, 4x, 8x, 16x MIC).

Plate Inoculum: Spread 100 µL of the adjusted cell suspension onto each anidulafungin-

containing plate and a drug-free control plate.

Incubation: Incubate the plates at 35°C for 24-48 hours.
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Selection of Resistant Colonies: Observe the plates for colony growth. Colonies that grow on

plates with anidulafungin concentrations significantly higher than the initial MIC are

potential resistant mutants.

Subculturing for Stable Resistance:

Pick individual colonies from the highest anidulafungin concentration that permitted

growth.

Streak these colonies onto fresh SDA plates containing the same concentration of

anidulafungin to confirm resistance.

To further increase the level of resistance, colonies can be serially passaged onto plates

with progressively higher concentrations of the drug.

Confirmation of Resistance:

Perform standard antifungal susceptibility testing (e.g., broth microdilution according to

CLSI or EUCAST methods) to determine the new MIC of the selected strains.[16]

Sequence the hot-spot regions of the FKS1 and FKS2 genes to identify mutations

associated with resistance.

Protocol 2: Antifungal Susceptibility Testing (Broth
Microdilution)
This protocol is a summary of the standardized broth microdilution method for determining the

Minimum Inhibitory Concentration (MIC).

Materials:

RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

96-well microtiter plates

Anidulafungin stock solution

Fungal inoculum (prepared as in Protocol 1, step 2, and further diluted in RPMI)
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Incubator (35°C)

Microplate reader (optional)

Procedure:

Prepare Drug Dilutions: Perform serial twofold dilutions of anidulafungin in the 96-well

plates using RPMI-1640 medium.

Inoculate Plates: Add the standardized fungal inoculum to each well. Include a growth control

(no drug) and a sterility control (no inoculum).

Incubation: Incubate the plates at 35°C for 24 hours.

Determine MIC: The MIC is the lowest concentration of anidulafungin that causes a

significant inhibition of growth (typically a 50% reduction) compared to the drug-free growth

control. This can be assessed visually or by using a microplate reader.
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Caption: Experimental workflow for generating anidulafungin-resistant fungal strains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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